Cas no 117465-49-3 (3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)-)
117465-49-3 structure
Product Name:3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)-
CAS No:117465-49-3
MF:C6H11NO2
MW:129.157041788101
CID:3296270
PubChem ID:14243217
Update Time:2025-04-21
3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)- Chemical and Physical Properties
Names and Identifiers
-
- 3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)-
- CID 14243217
- 117465-49-3
- (2R,6R)-2,6-dimethylmorpholin-3-one
-
- Inchi: 1S/C6H11NO2/c1-4-3-7-6(8)5(2)9-4/h4-5H,3H2,1-2H3,(H,7,8)/t4-,5-/m1/s1
- InChI Key: CJOJYCRMCKNQNN-RFZPGFLSSA-N
- SMILES: N1C[C@@H](C)O[C@H](C)C1=O
Computed Properties
- Exact Mass: 129.078978594Da
- Monoisotopic Mass: 129.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 38.3Ų
3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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